Cas no 1021244-79-0 (2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide)

2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide structure
1021244-79-0 structure
Product Name:2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide
CAS No:1021244-79-0
MF:C12H19N3O
MW:221.298762559891
CID:1078510
PubChem ID:43199948
Update Time:2025-04-20

2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

    • 2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide
    • 2-(Butyl(methyl)amino)-N'-hydroxybenzimidamide
    • 2-[butyl(methyl)amino]-N'-hydroxybenzene-1-carboximidamide
    • AKOS000261390
    • 1021244-79-0
    • MDL: MFCD11155669
    • Inchi: 1S/C12H19N3O/c1-3-4-9-15(2)11-8-6-5-7-10(11)12(13)14-16/h5-8,16H,3-4,9H2,1-2H3,(H2,13,14)
    • InChI Key: IBNWCZXWPRXPMK-UHFFFAOYSA-N
    • SMILES: O/N=C(/C1C=CC=CC=1N(C)CCCC)\N

Computed Properties

  • Exact Mass: 221.152812238g/mol
  • Monoisotopic Mass: 221.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 61.8Ų
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd